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Compound of Interest

Compound Name: 3-(Trifluoromethyl)styrene

Cat. No.: B1348526 Get Quote

Immediate Safety and Logistical Information for Laboratory Professionals

This document provides essential procedural guidance for the safe handling and proper

disposal of 3-(Trifluoromethyl)styrene (CAS No. 402-24-4), a flammable and irritant liquid.

Adherence to these protocols is critical for ensuring laboratory safety and regulatory

compliance.

Hazard Identification and Key Data
3-(Trifluoromethyl)styrene is classified as a hazardous substance. It is a flammable liquid and

vapor that causes skin, eye, and respiratory irritation.[1][2]
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Property Value Source

GHS Pictograms Flame, Exclamation Mark [2]

Signal Word Warning [2][3]

Hazard Statements

H226: Flammable liquid and

vapor.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][2]

Molecular Formula C₉H₇F₃ [1]

Molecular Weight 172.15 g/mol [1][2]

Flash Point 42 °C (107.6 °F) - closed cup [2][3]

Density 1.161 g/mL at 25 °C [2]

Boiling Point 64.5 °C at 40 mmHg [2]

UN Number UN1993 [3]

Storage Class 3 - Flammable liquids [2]

Experimental Protocols: Disposal and
Decontamination
The primary directive for the disposal of 3-(Trifluoromethyl)styrene is to treat it as hazardous

waste. It must be disposed of through a licensed and approved waste disposal facility.[3] Do

not dispose of this chemical into drains or the environment.

Waste Collection and Segregation
Chemical Waste: Collect all waste 3-(Trifluoromethyl)styrene and solutions containing it in

a designated, properly labeled, and sealed hazardous waste container.

The container must be compatible with flammable organic liquids.
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The label should clearly state "Hazardous Waste," "Flammable Liquid," and "3-
(Trifluoromethyl)styrene."

Contaminated Materials: Any materials that come into direct contact with the chemical (e.g.,

pipette tips, gloves, absorbent pads) must also be disposed of as hazardous waste. Double-

bag this solid waste in clear plastic bags, label appropriately, and keep it in a fume hood until

pickup.[4]

Dilution: For disposal, 3-(Trifluoromethyl)styrene should be diluted with a compatible

solvent, such as acetone, before being added to the hazardous waste container.[4] Keep the

waste container closed at all times when not in use.[4]

Decontamination of Empty Containers
Empty containers of 3-(Trifluoromethyl)styrene retain hazardous residue and must be

decontaminated before disposal.[4]

Triple Rinsing:

Rinse the empty container thoroughly with a suitable solvent (e.g., acetone) three times.

Collect the first rinse liquid as hazardous waste for disposal.[4] Subsequent rinses can

also be collected.

After triple rinsing and ensuring the container is free of residue, deface or remove the

original label.[4]

The decontaminated container can then be discarded with regular laboratory glass or

plastic waste, as appropriate.[4]

Spill Response Protocol
In the event of a spill, assess the situation immediately and evacuate the area if necessary.[4]

Small Spills (<1 L):

Ensure proper personal protective equipment (PPE) is worn, including a respirator.[2][4]
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Confine the spill using absorbent material or a spill kit.[4]

Keep away from all sources of ignition as the vapor is flammable.[3][4] Use only non-

sparking tools.[3]

Carefully collect the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.[4]

Clean the spill area with a detergent and water solution.

Large Spills (>1 L):

Evacuate the laboratory immediately.

Alert your institution's Environmental Health & Safety (EH&S) department or emergency

response team.

Prevent entry into the contaminated area.[4]

Mandatory Personal Protective Equipment (PPE)
When handling 3-(Trifluoromethyl)styrene, the following PPE is required:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Change gloves immediately if they

become contaminated.[4]

Respiratory Protection: Work must be conducted in a certified chemical fume hood.[4] For

situations where a fume hood is not available or during a large spill, use a respirator with an

appropriate filter (e.g., type ABEK (EN14387)).[2]

Skin and Body Protection: A lab coat is mandatory. Ensure skin is not exposed.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-(Trifluoromethyl)styrene and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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